Cas no 13088-64-7 (1-(Hydroxymethyl)azepan-2-one)

• Product Name: 1-(Hydroxymethyl)azepan-2-one
• CAS No: 13088-64-7
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD00625528
• CID: 178122
• PubChem ID: 83127
• Update Time: 2025-05-20

1-(Hydroxymethyl)azepan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(Hydroxymethyl)azepan-2-one
• 1-Hydroxymethyl-azepan-2-one
• 2H-Azepin-2-one,hexahydro-1-(hydroxymethyl)-
• 001459
• 1-(hydroxymethyl)azaperhydroepin-2-one
• 1-Hydroxymethyl-hexahydro-azepin-2-on
• 1-hydroxymethyl-hexahydro-azepin-2-one
• AC1L34RH
• AC1Q6FPV
• AC1Q7DCI
• hexahydro-1-(hydroxymethyl)-2H-azepin-2-one
• hexahydro-1-hydroxymethyl-2H-azepin-2-one
• N-(hydroxymethyl)-6-hexanelactam
• N-hydroxymethyl-2-caprolactam
• N-Methylolcaprolactam
• ZERO
• Einecs 235-999-4
• MFCD00625528
• N-(hydroxy-methyl)caprolactam
• 2H-Azepin-2-one, hexahydro-1-(hydroxymethyl)-
• 13088-64-7
• N-hydroxymethyl-epsilon-caprolactam
• CS-0241684
• IDI1_019028
• IFLab2_000002
• HMS1424N21
• SCHEMBL1358629
• SDCCGMLS-0065540.P001
• DTXSID1065346
• EN300-23622
• NS00024132
• N-methylol-caprolactam
• EU-0018961
• F0908-3942
• IDI1_010286
• AKOS001219246
• 1-(hydroxymethyl)azepan-2-one, AldrichCPR
• Azepin-2-one, perhydro-1-hydroxymethyl-
• F1019-0073
• UK6P2PD3XD
• Z162882232
• 1-(Hydroxymethyl)-2-azepanone #
• IFLab1_004531
• G33578
• DB-225771
• STK700846

• MDL： MFCD00625528
• Inchi： 1S/C7H13NO2/c9-6-8-5-3-1-2-4-7(8)10/h9H,1-6H2
• InChI Key： QBUDWHWPQWURCC-UHFFFAOYSA-N
• SMILES： O=C1CCCCCN1CO

Computed Properties

• Exact Mass: 143.09469
• Monoisotopic Mass: 143.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Density: 1.098
• Boiling Point: 305.3°C at 760 mmHg
• Flash Point: 138.4°C
• Refractive Index: 1.488
• PSA: 40.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams

Additional information on 1-(Hydroxymethyl)azepan-2-one

Research Brief on 1-(Hydroxymethyl)azepan-2-one (CAS: 13088-64-7): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

1-(Hydroxymethyl)azepan-2-one (CAS: 13088-64-7) is a cyclic amide derivative that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This compound, characterized by its seven-membered lactam ring and hydroxymethyl functional group, serves as a versatile scaffold for the synthesis of bioactive molecules. Recent studies have explored its utility as a building block for peptidomimetics, enzyme inhibitors, and prodrugs, leveraging its unique structural and physicochemical properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 1-(Hydroxymethyl)azepan-2-one derivatives as selective inhibitors of serine proteases, particularly in the context of inflammatory diseases. The researchers employed structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, achieving nanomolar potency against target enzymes. Molecular docking studies revealed that the hydroxymethyl group plays a critical role in forming hydrogen bonds with the active site residues, enhancing inhibitory activity.

In the realm of drug delivery, 1-(Hydroxymethyl)azepan-2-one has been investigated as a prodrug linker for improving the pharmacokinetic profiles of therapeutic agents. A 2022 publication in Bioconjugate Chemistry highlighted its use in conjugating anticancer drugs to monoclonal antibodies, resulting in enhanced tumor targeting and reduced systemic toxicity. The lactam ring's stability under physiological conditions, coupled with its controlled release properties, makes it an attractive candidate for antibody-drug conjugates (ADCs).

Recent advancements in synthetic methodologies have also expanded the accessibility of 1-(Hydroxymethyl)azepan-2-one and its derivatives. A 2023 paper in Organic Letters described a novel catalytic asymmetric synthesis route, enabling the production of enantiomerically pure forms of the compound. This breakthrough is particularly significant for applications requiring chiral specificity, such as the development of enzyme inhibitors or receptor modulators.

Ongoing research is exploring the compound's potential in neurodegenerative diseases. Preliminary in vitro studies suggest that 1-(Hydroxymethyl)azepan-2-one derivatives can modulate amyloid-beta aggregation, a key pathological feature of Alzheimer's disease. These findings, presented at the 2023 International Conference on Chemical Biology, underscore the compound's versatility and therapeutic promise.

In conclusion, 1-(Hydroxymethyl)azepan-2-one (CAS: 13088-64-7) represents a promising scaffold in chemical biology and pharmaceutical research. Its applications span from enzyme inhibition to drug delivery, with recent studies highlighting its potential in addressing unmet medical needs. Future research directions may include further optimization of its pharmacokinetic properties and exploration of its utility in additional therapeutic areas.